Cas no 2172515-59-0 (9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide)

• Product Name: 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide
• CAS No: 2172515-59-0
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6254785
• PubChem ID: 165506822
• Update Time: 2025-06-08

9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide
• 2172515-59-0
• EN300-1276285

• Inchi： 1S/C11H16N2O3S/c1-16-10-2-3-11(17(12,14)15)9-5-7-13-6-4-8(9)10/h2-3,13H,4-7H2,1H3,(H2,12,14,15)
• InChI Key： FANIRTAVZVFCAD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2CCNCCC=21)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide

9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide (CAS No. 2172515-59-0): A Comprehensive Overview

9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide (CAS No. 2172515-59-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzazepines, which are known for their diverse biological activities, including antipsychotic, antidepressant, and anxiolytic properties.

The chemical structure of 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide is characterized by a benzazepine core with a methoxy group at the 9-position and a sulfonamide moiety at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The methoxy group enhances the lipophilicity of the compound, which can improve its membrane permeability and bioavailability. The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have focused on the pharmacological profile of 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide. One notable area of research is its potential as an antipsychotic agent. Preclinical studies have shown that this compound exhibits potent antagonistic activity against dopamine D₂ receptors, which are implicated in the pathophysiology of schizophrenia. Additionally, it has been found to have a favorable side-effect profile compared to traditional antipsychotics, making it a promising candidate for further development.

In addition to its antipsychotic properties, 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide has also shown potential as an antidepressant. Animal models have demonstrated that this compound can effectively reduce depressive-like behaviors through mechanisms that may involve modulation of serotonin and norepinephrine neurotransmission. These findings suggest that it could be a valuable addition to the current arsenal of antidepressant medications.

The safety and efficacy of 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide have been evaluated in several preclinical studies. Toxicity assessments have indicated that it has a wide therapeutic window and low toxicity profile. These characteristics are crucial for ensuring patient safety during clinical trials and subsequent therapeutic use.

Clinical trials are currently underway to further investigate the therapeutic potential of 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide. Early-phase trials have shown promising results in terms of both efficacy and safety. These trials are designed to evaluate the compound's pharmacokinetics, pharmacodynamics, and tolerability in human subjects. The data collected from these trials will be instrumental in guiding future research and development efforts.

Beyond its therapeutic applications, 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide has also been studied for its potential use as a research tool. Its unique chemical structure makes it an excellent ligand for studying dopamine receptor subtypes and their role in various neurological disorders. This can provide valuable insights into disease mechanisms and aid in the discovery of new therapeutic targets.

In conclusion, 9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide (CAS No. 2172515-59-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further investigation. As research continues to uncover its full potential, this compound could play a significant role in advancing our understanding and treatment of various neurological disorders.